Cas no 14415-44-2 (6-Amino-2H-chromen-2-one)

• Product Name: 6-Amino-2H-chromen-2-one
• CAS No: 14415-44-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00115435
• CID: 120400
• PubChem ID: 46153
• Update Time: 2025-08-05

6-Amino-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-amino-
• 6-AMINO-CHROMEN-2-ONE
• 6-Amino-1,2-benzopyrone
• 6-Aminocoumarin
• Coumarin, 6-amino-
• 6-amino-2-chromenone
• 6-Amino-2H-1-benzopyran-2-one
• 63989-79-7 (Hydrochloride)
• AKOS000111175
• CS-0207101
• 6-ABP
• S9W3L9R2NA
• NSC613801
• DTXSID70162624
• CHEMBL1829962
• FT-0684448
• Z56754502
• HMS1749K04
• UNII-S9W3L9R2NA
• MFCD00115435
• 6-aminochromen-2-one
• EN300-51130
• Oprea1_644760
• 2H-1-Benzopyran-2-one, 6-amino-
• AS-42838
• SCHEMBL483027
• 4JQ
• Oprea1_467607
• Q27454762
• 6-Amino-2H-chromen-2-one
• 6-Amino-chromen-2-one, AldrichCPR
• BB 0245754
• 6-Amino-2H-chromen-2-one #
• (2-oxochromen-6-yl)azanium chloride
• 14415-44-2
• ALBB-023917
• DTXCID0085115
• STK140470

• MDL： MFCD00115435
• Inchi： 1S/C9H7NO2/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5H,10H2
• InChI Key： ZOJAINJCZSVZGW-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: g/cm3
• Boiling Point: 396.9°Cat760mmHg
• Flash Point: 231°C
• Refractive Index: 1.658
• PSA: 52.32

6-Amino-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-Amino-2H-chromen-2-one

Introduction to 6-Amino-2H-chromen-2-one (CAS No. 14415-44-2)

6-Amino-2H-chromen-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 14415-44-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromenone class, a structurally diverse group known for its broad spectrum of biological activities. The presence of both amino and carbonyl functional groups in its molecular framework makes it a versatile scaffold for drug discovery and development.

The chromenone core of 6-Amino-2H-chromen-2-one is characterized by a benzopyranone structure, which is a fused system of a benzene ring and a pyranone ring. This particular arrangement imparts unique electronic and steric properties to the molecule, facilitating its interaction with biological targets. Over the years, chromenones have been explored for their potential in treating various diseases, including inflammatory disorders, cancer, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from chromenone derivatives. The amino group in 6-Amino-2H-chromen-2-one serves as a reactive site for further chemical modification, allowing chemists to introduce additional functional groups or linkages that can enhance its pharmacological properties. This flexibility has led to the synthesis of numerous analogs with improved bioavailability, selectivity, and efficacy.

One of the most compelling aspects of 6-Amino-2H-chromen-2-one is its reported biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings make it a promising candidate for the development of drugs targeting chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 6-Amino-2H-chromen-2-one has shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive option for developing next-generation chemotherapeutic agents. Additionally, its chromenone core has been found to exhibit phototoxic properties, suggesting potential applications in photodynamic therapy.

The structural features of 6-Amino-2H-chromen-2-one also make it an interesting candidate for antimicrobial applications. Research has revealed that it can inhibit the growth of Gram-positive bacteria by interfering with bacterial cell wall synthesis. This mechanism of action provides a novel approach to combating antibiotic-resistant strains, which pose a significant threat to global health.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Amino-2H-chromen-2-one's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to inflammation and cancer, providing insights into how this compound exerts its therapeutic effects. These computational models have also guided the design of more potent derivatives with optimized pharmacokinetic profiles.

The synthesis of 6-Amino-2H-chromen-2-one typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between amino acids or their derivatives with carbonyl compounds, followed by cyclization steps to form the chromenone ring system. The introduction of the amino group at the 6-position is often achieved through nucleophilic substitution reactions or enzymatic transformations.

In conclusion, 6-Amino-2H-chromen-2-one (CAS No. 14415-44-2) represents a structurally intriguing and biologically active compound with significant potential in pharmaceutical applications. Its versatility as a scaffold for drug development, coupled with its demonstrated efficacy in modulating inflammation, cancer, and microbial infections, positions it as a cornerstone in modern medicinal chemistry. As research continues to uncover new therapeutic applications for chromenones, compounds like 6-Amino-2H-chromen-2-one are poised to play a pivotal role in shaping the future of healthcare.